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Compound of Interest

Compound Name: GGACK

Cat. No.: B1608369

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This document provides essential safety and logistical information for the disposal
of GGACK (H-Glu-Gly-Arg-chloromethylketone), a potent and irreversible inhibitor of urokinase
and Factor Xa.[1][2][3][4][5] Adherence to these procedures is critical for minimizing
environmental impact and protecting laboratory personnel.

Chemical and Physical Properties of GGACK

A thorough understanding of a substance's properties is the first step toward safe handling and
disposal. The following table summarizes key quantitative data for GGACK.
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Property Value

Glutamyl-glycyl-arginine chloromethyl ketone,
Alternate Names
EGR-chloromethylketone

Molecular Formula C14H25CIN6Os[1][2]

Molecular Weight 392.84 g/mol [2][6]
Appearance White solid[6]

Purity >80% by HPLC[1][6]

Solubility Soluble in water (50 mg/mL)[6]
Storage Temperature -20°C[6]

GGACK Disposal Protocol

The following step-by-step protocol outlines the recommended procedure for the proper
disposal of GGACK. This protocol is based on general best practices for laboratory chemical
waste disposal and should be adapted to comply with institutional and local regulations.

Experimental Protocol: GGACK Disposal

o Personal Protective Equipment (PPE): Before beginning the disposal process, ensure
appropriate PPE is worn, including safety glasses, a lab coat, and chemical-resistant gloves.

o \Waste Identification and Classification:

o All GGACK waste, including unused stock solutions, contaminated labware (e.qg., pipette
tips, tubes), and rinsate from cleaning contaminated glassware, must be treated as
hazardous chemical waste.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
waste classification codes.

e Preparation of Waste Container:
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o Select a designated, leak-proof, and chemically compatible container for hazardous waste.
The container must have a secure screw-top lid.

o Affix a "Hazardous Waste" label to the container. The label must include:

The full chemical name: "H-Glu-Gly-Arg-chloromethylketone (GGACK)"

The concentration and quantity of the waste.

The date the waste was first added to the container.

The name and contact information of the generating laboratory/researcher.

o Disposal of Solid GGACK:
o Carefully transfer any unwanted solid GGACK into the labeled hazardous waste container.
o Avoid creating dust. If necessary, work in a chemical fume hood.

o Disposal of GGACK Solutions:

o Agueous solutions of GGACK should be collected in the designated hazardous waste
container.

o Do not dispose of GGACK solutions down the drain.

e Decontamination of Glassware and Surfaces:

o

Triple-rinse all glassware that has come into contact with GGACK with a suitable solvent
(e.g., water, followed by ethanol or isopropanol).

o

Collect the first two rinsates as hazardous waste in the designated container.

[¢]

The third rinsate can typically be disposed of down the drain, but confirm this with your
institutional EHS guidelines.

[¢]

Wipe down any contaminated surfaces with an appropriate cleaning agent. Dispose of the
cleaning materials (e.g., paper towels) as hazardous waste.
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o Storage and Collection:

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

o Ensure the container is stored away from incompatible materials.

o Once the container is full, or in accordance with your institution's policies, arrange for
waste pickup through your EHS department.

GGACK Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of GGACK.
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GGACK Disposal Workflow

Start: GGACK Waste Generated
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:
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:

Prepare & Label Hazardous Waste Container

Is the waste solid GGACK?

Transfer Solid to Waste Container

Pour Solution into Waste Container

Decontaminate: Triple Rinse & Collect Rinsate

o

Store Sealed Container in Satellite Accumulation Area

l

Request Waste Pickup from EHS

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of GGACK waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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